Cas no 526-07-8 (Sesamolin)

Sesaminol can be isolated from Sesamum indicum and has antioxidant activity Sesaminol inhibits lipid peroxidation and has neuroprotective effect Sesaminol inhibits the MAPK cascade by inhibiting jnk\p38 MAPKs and caspase-3 phosphorylation

Sesamolin structure

Product Name:Sesamolin

CAS No:526-07-8

Molecular Formula:C₂₀H₁₈O₇

Molecular Weight:370.3527

MDL:MFCD04112844

CID:373476

PubChem ID:101746

Sesamolin Properties

Names and Identifiers

- SESAMOLIN
- 1,3-Benzodioxole,5-[(1S,3aR,4R,6aR)-4-(1,3-benzodioxol-5-yloxy)tetrahydro-1H,3H-furo[3,4-c]furan-1-yl]-
- 1,3-Benzodioxole,5-[(1S,3aR,4R,6aR)-4-(1,3-benzodioxol-5-yloxy)tetrahydro-1H,3H-furo[3,4-c]fur...
- (1S,3aR,4R,6aR)-5-[4-(1,3-benzodioxol-5-yloxy)tetrahydro-1H,3H-furo[3,4-c]furan-1-yl]-1,3-benzodioxole
- 1,3-benzodioxol-5-yl (1R,3aR,4S,6aR)-4-(1,3-benzodioxol-5-yl)perhydrofuro[3,4-c]furan-1-yl ether
- 5-[(1S,3aR,4R,6aR)-4-(2H-1,3-benzodioxol-5-yloxy)tetrahydro-1H,3H-furo[3,4-c]furan-1-yl]-2H-1,3-benzodioxole
- 7A90TJ149G
- (+)-sesamolin
- 5-[4-(1,3-benzodioxolol-5-yloxy)tetrahydro-1h,3h-furo[3,4-c]furan-1-yl]-1,3-benzodioxole
- BIB6294
- N2646
- N2458
- A12123
- 1,3-Benzodioxole,5-[4-(1,3-benzodioxol-5-yloxy)tetrahydro-1H,3H-furo[3,4-c]furan-1-yl]-,(1S,3aR,4R,6aR)-
- 1,3-Benzodioxole,5-[(1S,3aR,4R,6aR)-4-(1,3-benzodioxol-5-yloxy)tetrahydro-1H,3H-furo[3,4-c]
- CS-0009814
- 1,3-Benzodioxole, 5-(4-(1,3-benzodioxol-5-yloxy)tetrahydro-1H,3H-furo(3,4-c)furan-1-yl)-, (1S-(1alpha,3a alpha,4alpha,6a alpha))-
- 5-[[(3S,3aR,6R,6aR)-3-(1,3-benzodioxol-5-yl)-1,3,3a,4,6,6a-hexahydrofuro[3,4-c]furan-6-yl]oxy]-1,3-benzodioxole
- AI3-20978
- 526-07-8
- A1-06842
- SESAMOLIN [MI]
- NS00096654
- UNII-7A90TJ149G
- AKOS030573689
- (1S,3AR,4R,6AR)-5-(4-(1,3-BENZODIOXOL-5-YLOXY)TETRAHYDRO-1H,3H-FURO(3,4-C)FURAN-1-YL)-1,3-BENZODIOXOLE
- AS-74827
- DTXCID301323428
- CHEMBL2059646
- Q15720551
- SCHEMBL163696
- CHEBI:175751
- DTXSID90878472
- HY-N0809
- Q-100595
- MFCD04112844
- 5-(((1R,3aR,4S,6aR)-4-(Benzo[d][1,3]dioxol-5-yl)hexahydrofuro[3,4-c]furan-1-yl)oxy)benzo[d][1,3]dioxole
- 5-[[(3S,3aR,6R,6aR)-3-(1,3-benzodioxol-5-yl)-1,3,3a,4,6,6a-hexahydrouro[3,4-c]uran-6-yl]oxy]-1,3-benzodioxole
- 5-[(1S,3aR,4R,6aR)-4-(2H-1,3-benzodioxol-5-yloxy)-hexahydrofuro[3,4-c]furan-1-yl]-2H-1,3-benzodioxole
- 1,3-BENZODIOXOL-5-YL (1R,3AR,4S,6AR)-4-(1,3-BENZODIOXOL-5-YL)PERHYDROFURO(3,4-C)FURAN-1-YL ETHER
- AC-35092
- 1,3-Benzodioxole, 5-[4-(1,3-benzodioxol-5-yloxy)tetrahydro-1H,3H-furo[3,4-c]furan-1-yl]-, (1S,3aR,4R,6aR)-
- 1,3-Benzodioxole, 5-[4-(1,3-benzodioxol-5-yloxy)tetrahydro-1H,3H-furo[3,4-c]furan-1-yl]-, [1S-(1.alpha.,3a.alpha.,4.alpha.,6a.alpha.)]-
- 2-(3,4-Methylenedioxyphenoxy)-6-(3,4-methylenedioxyphenyl)-cis-3,7-dioxabicyclo[3.3.0]octane
- B2703-464796
- ZZMNWJVJUKMZJY-UHFFFAOYSA-N
- 5-{4-[(2H-1,3-Benzodioxol-5-yl)oxy]tetrahydro-1H,3H-furo[3,4-c]furan-1-yl}-2H-1,3-benzodioxole
- 1H,3H-Furo[3,4-c]furan, 1,3-benzodioxole deriv.
- 1,3-Benzodioxole, 5-[(1S,3aR,4R,6aR)-4-(1,3-benzodioxol-5-yloxy)tetrahydro-1H,3H-furo[3,4-c]furan-1-yl]-
- SCHEMBL163697
- 1H,3H-Furo[3,4-c]furan, tetrahydro-1-[3,4-(methylenedioxy)phenoxy]-4-[3,4-(methylenedioxy)phenyl]-, (1R,3aR,4S,6aR)-
- tetrahydro-1-[3,4-(methylenedioxy)phenoxy]-4-[3,4-(methylenedioxy)phenyl]-1h,3h-furo[3,4-c]furan
- 5-[4-(2H-1,3-benzodioxol-5-yloxy)-hexahydrofuro[3,4-c]furan-1-yl]-2H-1,3-benzodioxole
- DTXSID30871740
- DA-67550
- +Expand
- MDL： MFCD04112844
- InChIKey： ZZMNWJVJUKMZJY-AFHBHXEDSA-N
- Inchi： 1S/C20H18O7/c1-3-15-17(25-9-23-15)5-11(1)19-13-7-22-20(14(13)8-21-19)27-12-2-4-16-18(6-12)26-10-24-16/h1-6,13-14,19-20H,7-10H2/t13-,14-,19+,20+/m0/s1
- SMILES： O1C([H])([H])[C@]2([H])[C@@]([H])(OC3C([H])=C([H])C4=C(C=3[H])OC([H])([H])O4)OC([H])([H])[C@]2([H])[C@@]1([H])C1C([H])=C([H])C2=C(C=1[H])OC([H])([H])O2

Computed Properties

Exact Mass: 370.105253g/mol
Surface Charge: 0
XLogP3: 3
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 7
Rotatable Bond Count: 3
Monoisotopic Mass: 370.105253g/mol
Monoisotopic Mass: 370.105253g/mol
Topological Polar Surface Area: 64.6Å²
Heavy Atom Count: 27
Complexity: 544
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Molecular Weight: 370.4

Experimental Properties

LogP: 2.88300
PSA: 64.61000
Refractive Index: 1.622
Boiling Point: 520.8±50.0 °C at 760 mmHg
Melting Point: 94-95 ºC
Flash Point: 219.2±30.0 °C
Color/Form: White powder
Specific Rotation: D20 +212° (chloroform)
Density: 1.418

Sesamolin Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00I9VF-1mg	1,3-Benzodioxole,5-[4-(1,3-benzodioxol-5-yloxy)tetrahydro-1H,3H-furo[3,4-c]furan-1-yl]-,(1S,3aR,4R,6aR)-	526-07-8	≥98%	1mg	$64.00	2024-04-30
A2B Chem LLC	AI51803-1mg	Sesamolin	526-07-8	≥98%	1mg	$23.00	2024-04-19
Ambeed	A893875-10mg	5-(((1R,3aR,4S,6aR)-4-(Benzo[d][1,3]dioxol-5-yl)hexahydrofuro[3,4-c]furan-1-yl)oxy)benzo[d][1,3]dioxole	526-07-8	98%	10mg	$134.0	2024-07-18
Apollo Scientific	BIB6294-1mg	Sesamolin	526-07-8		1mg	£56.00	2024-07-20
Chemenu	CM521669-50mg	5-(((1R,3aR,4S,6aR)-4-(Benzo[d][1,3]dioxol-5-yl)hexahydrofuro[3,4-c]furan-1-yl)oxy)benzo[d][1,3]dioxole	526-07-8	98%	50mg	$324	2024-07-15
ChemFaces	CFN99799-20mg	Sesamolin	526-07-8	>=98%	20mg	$198
ChemScence	CS-0009814-5mg	Sesamolin	526-07-8	99.78%	5mg	$119.0	2022-04-27
Chengdu Biopurify Phytochemicals Ltd	BP1298-100mg	Sesamolin	526-07-8	98%	100mg	$250	2023-09-20
ChromaDex Standards	ASB-00019197-005-5mg	SESAMOLIN	526-07-8	%	5mg	$236.00
DC Chemicals	DCZ-031-20 mg	Sesamolin	526-07-8	>98%, Standard References Grade	20mg	$280.0	2022-02-28

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WU HAN TIAN ZHI Biotechnology Co., Ltd.

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Sesamolin Related Literature

1. Enantio-controlled route to the furofuran lignans: the total synthesis of (–)-sesamolin, (–)-sesamin, and (–)-acuminatolide

Seiichi Takano,Takehiko Ohkawa,Shun'ichi Tamori,Shigeki Satoh,Kunio Ogasawara J. Chem. Soc. Chem. Commun. 1988 189
2. The biosynthesis of shikimate metabolites

Andrew R. Knaggs Nat. Prod. Rep. 2000 17 269
3. A comprehensive review of the bioactive components of sesame seeds and their impact on bone health issues in postmenopausal women

Ammara Arooj,Roshina Rabail,Muhammad Naeem,Gulden Goksen,Baojun Xu,Rana Muhammad Aadil Food Funct. 2023 14 4966
4. In silico study of natural compounds from sesame against COVID-19 by targeting Mpro, PLpro and RdRp

Ahmed E. Allam,Yhiya Amen,Ahmed Ashour,Hamdy K. Assaf,Heba Ali Hassan,Islam M. Abdel-Rahman,Ahmed M. Sayed,Kuniyoshi Shimizu RSC Adv. 2021 11 22398
5. The constituents of natural phenolic resins. Part XXIII. The constitution of sesamolin

Edwin Haslam,Robert D. Haworth J. Chem. Soc. 1955 827
6. Protective effects of sesamol on systemic oxidative stress-induced cognitive impairments via regulation of Nrf2/Keap1 pathway

Bo Ren,Tian Yuan,Zhijun Diao,Chenxi Zhang,Zhigang Liu,Xuebo Liu Food Funct. 2018 9 5912
7. The stereochemistry of sesamolin

E. Haslam J. Chem. Soc. C 1970 2332
8. The relationship between lipid phytochemicals, obesity and its related chronic diseases

Xin Guo,Tao Zhang,Longkai Shi,Mengyue Gong,Jun Jin,Yu Zhang,Ruijie Liu,Ming Chang,Qingzhe Jin,Xingguo Wang Food Funct. 2018 9 6048
9. Metabolic and transcriptional regulation of phenolic conversion and tocopherol biosynthesis during germination of sesame (Sesamum indicum L.) seeds

Xiang Li,Shan Dong,Wenliang Bai,Jie Jia,Ruijuan Gu,Caicai Zhao,Xuebo Liu,Yutang Wang Food Funct. 2020 11 9848
10. Phenolic content, antioxidant and antiproliferative activities of six varieties of white sesame seeds (Sesamum indicum?L.)

Xiaohui Lin,Lin Zhou,Tong Li,Charles Brennan,Xiong Fu,Rui Hai Liu RSC Adv. 2017 7 5751

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